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Compound of Interest

Compound Name: N-(3-Thienyl)acetamide
CAS No.: 42602-67-5
Cat. No.: B1347118
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of N-(3-Thienyl)acetamide, including its molecular weight. While the density of this
specific compound is not readily available in public databases, this guide details the standard
experimental protocols for its determination. Furthermore, a general workflow for the synthesis
and characterization of such a novel compound is presented, offering a framework for research
and development activities.

Core Physicochemical Data

The known quantitative data for N-(3-Thienyl)acetamide is summarized in the table below.
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Parameter Value Source
Molecular Weight 141.193 g/mol [1]
Molecular Formula CeH7NOS [1]

CAS Number 42602-67-5 [1]
Density Not available in literature

Experimental Protocols

Accurate determination of the physicochemical properties of a compound is fundamental for its
application in research and drug development. The following are detailed experimental
protocols for determining the molecular weight and density of a solid organic compound like N-
(3-Thienyl)acetamide.

Molecular Weight Determination via Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions. It is a primary method for determining the precise molecular weight of a
compound.

Objective: To determine the accurate molecular mass of N-(3-Thienyl)acetamide.

Materials:

N-(3-Thienyl)acetamide sample

A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

Volatile solvent (e.g., methanol, acetonitrile)

Internal calibrant
Methodology:

o Sample Preparation: A dilute solution of N-(3-Thienyl)acetamide is prepared by dissolving a
small amount of the compound in a suitable volatile solvent.
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lonization: The sample solution is introduced into the ion source of the mass spectrometer.
Electron lonization (EI) or Electrospray lonization (ESI) are common techniques. For ESI, the
sample solution is sprayed through a heated capillary to which a high voltage is applied,
generating charged droplets that yield gaseous ions as the solvent evaporates.

Mass Analysis: The generated ions are accelerated into the mass analyzer. The analyzer
separates the ions based on their mass-to-charge ratio (m/z) using electric and/or magnetic
fields.

Detection: The separated ions are detected, and a signal is generated for each ion,
proportional to its abundance.

Data Analysis: The resulting mass spectrum plots ion abundance versus m/z. The peak
corresponding to the intact molecule (molecular ion, M* or [M+H]*) is identified to determine
the molecular weight. High-resolution instruments provide a highly accurate mass, which can
be used to confirm the elemental composition.[2]

Density Determination via Gas Pychometry

Gas pycnometry is a non-destructive technigue used to determine the true density of a solid

material by measuring its volume. It is particularly useful for powders and porous materials.

Objective: To determine the true density of solid N-(3-Thienyl)acetamide.

Materials:

N-(3-Thienyl)acetamide sample (solid powder)
Gas pycnometer
Helium or other inert gas

Analytical balance

Methodology:

Sample Preparation: A known mass of the N-(3-Thienyl)acetamide sample is accurately
weighed using an analytical balance.
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» Volume Measurement: The sample is placed in the sample cell of the gas pycnometer. The
instrument operates by measuring the pressure change when a known volume of an inert
gas (like helium) is allowed to expand from a reference chamber into the sample chamber.

e The volume of the solid sample is determined by the difference between the volume of the
empty sample chamber and the volume of the chamber with the sample present.

» Density Calculation: The density (p) is calculated using the formula: p = mass / volume
where the mass is the value determined from the analytical balance and the volume is the
value measured by the gas pycnometer.[3]

Compound Characterization Workflow

The following diagram illustrates a typical workflow for the characterization of a newly
synthesized compound like N-(3-Thienyl)acetamide. This process ensures the identity, purity,
and properties of the compound are well-documented before further studies.
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Synthesis & Purification
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Caption: A logical workflow for the synthesis, purification, and multi-faceted characterization of
a novel chemical entity.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1347118/docs?utm_src=pdf-body-img#technical-guide-physicochemical-characterization-of-n-3-thienyl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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